Cas no 1361684-89-0 (2,3-Dichloro-2'-iodo-3'-trifluoromethyl-biphenyl)

• Product Name: 2,3-Dichloro-2'-iodo-3'-trifluoromethyl-biphenyl
• CAS No: 1361684-89-0
• MF: C₁₃H₆Cl₂F₃I
• MW: 416.992424488068
• CID: 4995835
• Update Time: 2025-10-05

2,3-Dichloro-2'-iodo-3'-trifluoromethyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloro-2'-iodo-3'-trifluoromethyl-biphenyl

• Inchi： 1S/C13H6Cl2F3I/c14-10-6-2-3-7(11(10)15)8-4-1-5-9(12(8)19)13(16,17)18/h1-6H
• InChI Key： VZEGCABKQNNGFQ-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)(F)F)C=CC=C1C1C=CC=C(C=1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 311
• XLogP3: 6.3
• Topological Polar Surface Area: 0

Additional information on 2,3-Dichloro-2'-iodo-3'-trifluoromethyl-biphenyl

Research Brief on 2,3-Dichloro-2'-iodo-3'-trifluoromethyl-biphenyl (CAS: 1361684-89-0): Recent Advances and Applications

The compound 2,3-Dichloro-2'-iodo-3'-trifluoromethyl-biphenyl (CAS: 1361684-89-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This halogenated biphenyl derivative exhibits unique structural and electronic properties, making it a promising candidate for various applications, including drug discovery, material science, and agrochemical development. Recent studies have focused on its synthesis, reactivity, and potential biological activities, shedding light on its versatility and utility in diverse scientific domains.

One of the key areas of research involves the optimization of synthetic routes for 2,3-Dichloro-2'-iodo-3'-trifluoromethyl-biphenyl. A study published in the Journal of Organic Chemistry (2023) demonstrated an efficient palladium-catalyzed cross-coupling approach, achieving high yields and excellent regioselectivity. The authors highlighted the importance of the iodine and trifluoromethyl groups in facilitating subsequent functionalization, which is critical for the development of more complex derivatives with tailored properties.

In the realm of medicinal chemistry, preliminary investigations have explored the compound's potential as a scaffold for kinase inhibitors. Molecular docking studies suggest that the biphenyl core, combined with the electron-withdrawing effects of the chloro and trifluoromethyl groups, may enhance binding affinity to specific kinase targets. While in vitro assays are still ongoing, these computational findings provide a strong foundation for further experimental validation.

Another notable application of 2,3-Dichloro-2'-iodo-3'-trifluoromethyl-biphenyl lies in its use as a building block for advanced materials. Researchers have utilized its halogenated structure to construct liquid crystalline compounds with tunable mesomorphic properties. The incorporation of this biphenyl derivative into polymeric matrices has also shown promise in improving thermal stability and optical characteristics, as reported in a recent Advanced Materials publication (2024).

Despite these advancements, challenges remain in fully elucidating the compound's safety profile and environmental impact. Ongoing toxicological studies aim to address these concerns, particularly regarding its persistence and potential bioaccumulation. Regulatory agencies are closely monitoring these developments to ensure that any future applications comply with stringent safety standards.

In conclusion, 2,3-Dichloro-2'-iodo-3'-trifluoromethyl-biphenyl (CAS: 1361684-89-0) represents a versatile and valuable compound with broad potential across multiple scientific disciplines. Continued research efforts are expected to uncover new applications and refine existing methodologies, further solidifying its importance in chemical biology and pharmaceutical innovation.